1-((2,2-Difluorocyclopropyl)methyl)piperazin-2-one

• Molecular Formula: C8H12F2N2O
• Molecular Weight: 190.19 g/mol
• IUPAC Name: 1-[(2,2-difluorocyclopropyl)methyl]piperazin-2-one
• InChI: InChI=1S/C8H12F2N2O/c9-8(10)3-6(8)5-12-2-1-11-4-7(12)13/h6,11H,1-5H2
• InChI Key: DLEDBFWCYOURQS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1)CC2CC2(F)F

Description

1-((2,2-Difluorocyclopropyl)methyl)piperazin-2-one is a synthetic compound with the molecular formula C8H12F2N2O and a molecular weight of 190.19 g/mol . This compound features a piperazin-2-one core, which is a common structural motif in medicinal chemistry due to its biological activity and versatility in drug design .

Preparation Methods

The synthesis of 1-((2,2-Difluorocyclopropyl)methyl)piperazin-2-one involves several steps. One common method includes the cyclization of 1,2-diamine derivatives with sulfonium salts . Another approach is the cascade double nucleophilic substitution, which utilizes chloro allenylamide, primary amine, and aryl iodide . These methods are often optimized for high yields and stereoselectivity, making them suitable for industrial production.

Chemical Reactions Analysis

1-((2,2-Difluorocyclopropyl)methyl)piperazin-2-one undergoes various chemical reactions, including:

Oxidation: This reaction can be catalyzed by palladium or iridium catalysts, leading to the formation of chiral piperazin-2-ones.

Reduction: Hydrogenation reactions using palladium catalysts can convert unsaturated piperazin-2-ones to their saturated counterparts.

Substitution: Nucleophilic substitution reactions are common, especially in the presence of strong bases like DBU.

Common reagents used in these reactions include palladium catalysts, sulfonium salts, and primary amines. The major products formed are often chiral piperazin-2-ones, which are valuable intermediates in drug synthesis .

Scientific Research Applications

1-((2,2-Difluorocyclopropyl)methyl)piperazin-2-one has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various heterocyclic compounds.

Biology: The compound’s structural motif is found in several bioactive molecules, making it a valuable tool in biological studies.

Medicine: Piperazin-2-one derivatives are known for their therapeutic potential, including antiemetic and antihelminthic properties.

Industry: The compound’s stability and reactivity make it suitable for large-scale industrial applications, particularly in the pharmaceutical industry.

Mechanism of Action

The mechanism of action of 1-((2,2-Difluorocyclopropyl)methyl)piperazin-2-one involves its interaction with specific molecular targets. For example, piperazine derivatives generally exert their effects by paralyzing parasites, allowing the host body to expel them . The compound’s unique structure enables it to interact with various biological pathways, making it a versatile tool in medicinal chemistry .

Comparison with Similar Compounds

1-((2,2-Difluorocyclopropyl)methyl)piperazin-2-one can be compared with other piperazin-2-one derivatives, such as:

1-(2-Phenylethyl)piperazin-2-one: Known for its use in peptide synthesis.

1-(3,5-Dimethylbenzyl)piperazin-2-one: Utilized in the synthesis of bioactive compounds.

1-(3-Methylbenzyl)piperazin-2-one: Employed in the development of pharmaceuticals.

The uniqueness of this compound lies in its difluorocyclopropyl group, which imparts distinct chemical and biological properties, making it a valuable compound in various research and industrial applications .